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Compound of Interest

Compound Name:
2-Fluoro-5-

(trifluoromethoxy)benzyl bromide

Cat. No.: B1333828 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a detailed overview of the known physical and chemical

properties of 2-Fluoro-5-(trifluoromethoxy)benzyl bromide. It is intended to serve as a key

resource for laboratory and research applications.

Chemical Identity and Structure
2-Fluoro-5-(trifluoromethoxy)benzyl bromide is a substituted aromatic halogenated

compound. Its chemical structure and identifiers are fundamental for its application in

pharmaceutical and agrochemical research. The relationships between its various identifiers

are outlined below.
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Diagram 1: Chemical Identity of 2-Fluoro-5-(trifluoromethoxy)benzyl bromide

2-Fluoro-5-(trifluoromethoxy)benzyl bromide

CAS: 86256-24-8 Molecular Formula: C8H5BrF4O Molecular Weight: 273.025 g/mol IUPAC Name: 2-(bromomethyl)-1-fluoro-4-(trifluoromethoxy)benzene InChI Key: KOISGBFWQAPLFE-UHFFFAOYSA-N

Click to download full resolution via product page

Diagram 1: Chemical Identity Relationships

Physical and Chemical Properties
The physical properties of this compound are critical for its handling, storage, and use in

synthetic chemistry. The data available from suppliers and safety data sheets are summarized

in the table below.
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Property Value Source(s)

CAS Number 86256-24-8 [1][2]

Molecular Formula C₈H₅BrF₄O [1][2]

Molecular Weight 273.025 g/mol [2]

Appearance / Form Clear colorless liquid [1]

Purity (Assay by GC) ≥ 96.0% [1]

Refractive Index 1.4630 - 1.4680 (@ 20°C) [1]

Sensitivity Air sensitive [3]

Boiling Point No data available

Melting Point No data available

Solubility
No specific data available,

inquire for details
[2]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-Fluoro-5-
(trifluoromethoxy)benzyl bromide are not readily available in public literature. However,

standard laboratory procedures for determining these properties are as follows:

Refractive Index: The refractive index is typically measured using a refractometer, such as

an Abbe refractometer. A small sample of the liquid is placed on the prism, and the

instrument is calibrated. The refractive index is read at a specified temperature, commonly

20°C, and corrected if necessary.

Gas Chromatography (GC) for Purity Assay: The purity of the compound is assessed using

gas chromatography. A sample is vaporized and injected onto the head of the

chromatographic column. The sample is transported through the column by an inert carrier

gas. The components are separated based on their boiling points and interaction with the

column's stationary phase. The retention time and peak area are used to determine the

purity relative to a standard.
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Appearance and Form: This is determined by visual inspection of the substance under

controlled lighting conditions.

Representative Synthetic Workflow
While a specific synthesis protocol for 2-Fluoro-5-(trifluoromethoxy)benzyl bromide is not

detailed in the searched literature, a general method for preparing substituted benzyl bromides

involves the free-radical bromination of the corresponding toluene derivative.[4] This process

typically uses a brominating agent like N-Bromosuccinimide (NBS) and a radical initiator under

light or heat.

The diagram below illustrates a generalized workflow for such a synthesis.
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Diagram 2: Generalized Workflow for Substituted Benzyl Bromide Synthesis
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Diagram 2: Generalized Synthesis Workflow
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Safety and Handling
While a specific Safety Data Sheet (SDS) for this exact compound was not fully retrieved,

related benzyl bromide compounds are known to be strong lachrymators and are irritating to

the skin, eyes, and mucous membranes.[4][5][6][7] Therefore, appropriate personal protective

equipment (PPE), including gloves, safety goggles, and a lab coat, should be worn at all times.

All handling should be performed in a well-ventilated fume hood. The compound is noted to be

air-sensitive, suggesting it should be stored under an inert atmosphere (e.g., argon or nitrogen)

to prevent degradation.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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